Cas no 1478720-96-5 (ethyl 2-(2-phenylpropan-2-yl)thiazole-4-carboxylate)

• Product Name: ethyl 2-(2-phenylpropan-2-yl)thiazole-4-carboxylate
• CAS No: 1478720-96-5
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 2115771
• Update Time: 2023-11-19

ethyl 2-(2-phenylpropan-2-yl)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-phenylpropan-2-yl)thiazole-4-carboxylate
• CID 89872937
• 4-Thiazolecarboxylic acid, 2-(1-methyl-1-phenylethyl)-, ethyl ester

• Inchi： 1S/C15H17NO2S/c1-4-18-13(17)12-10-19-14(16-12)15(2,3)11-8-6-5-7-9-11/h5-10H,4H2,1-3H3
• InChI Key： NAXRNPPLCXUJOW-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1C(C)(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 313
• Topological Polar Surface Area: 67.4

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 388.8±25.0 °C(Predicted)
• pka: 0.75±0.10(Predicted)